1-(Pyrazolo[1,5-a]pyrazin-4-yl)piperidin-3-amine

• IUPAC Name: 1-pyrazolo[1,5-a]pyrazin-4-ylpiperidin-3-amine
• InChI: InChI=1S/C11H15N5/c12-9-2-1-6-15(8-9)11-10-3-4-14-16(10)7-5-13-11/h3-5,7,9H,1-2,6,8,12H2
• InChI Key: INNXNQXHVJUVNA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CN3C2=CC=N3)N
• Molecular Formula: C11H15N5
• Molecular Weight: 217.27 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

There are several methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives. One method involves the cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine.

Molecular Structure Analysis

The molecular structure of this compound is complex and involves various functional groups. The structure includes a pyrazolo[1,5-a]pyrazin-4-yl group, which is bound to a piperidin-3-amine group.

Chemical Reactions Analysis

The chemical reactions involving this compound are diverse. For instance, the cycloaddition of pyridine N-imine with 6-alkyl-4-oxohex-5-ynoates followed by condensation with hydrazine provides concise access to pharmacologically active 6-(pyrazolo[1,5-a]pyridin-3-yl)pyridazinones.

Scientific Research Applications

Janus Kinase Inhibition

. JAK inhibitors are significant in the treatment of various diseases, including autoimmune conditions and cancers. By inhibiting JAK, this compound could interfere with the JAK-STAT signaling pathway, which is crucial for the immune response and cell growth.

Antitumor Activity

. They can be used to design drugs that target specific cancer cells, potentially leading to new treatments for various types of cancer.

Enzymatic Inhibitory Activity

. By binding to the active site of enzymes, it could prevent the enzymatic action that contributes to disease progression, offering a pathway to treat diseases at the molecular level.

Synthetic Transformations

. This makes it a valuable scaffold for developing new chemical entities through various synthetic routes, enhancing drug discovery and development processes.

Material Science Applications

. They could be used in the development of new materials with specific optical properties.

Drug Discovery

. Its presence suggests that this compound could be a key intermediate in the synthesis of new drugs, particularly those targeting neurological disorders.

Kinase Activity Modulation

. Kinases are enzymes that play a vital role in the signaling pathways of cells, and their modulation is crucial in treating diseases like cancer.

Pharmaceutical Compositions

. It can be combined with other therapeutic agents to enhance the efficacy of treatments for various diseases.

Mechanism of Action

Target of Action

Similar compounds have been identified as strategic compounds for optical applications and as inhibitors of cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial regulator of the cell cycle and is often targeted in cancer treatments .

Mode of Action

Related compounds have been shown to interact with their targets, leading to changes in cellular processes . For instance, some compounds inhibit CDK2, leading to alterations in cell cycle progression .

Biochemical Pathways

Compounds that inhibit cdk2 can affect the cell cycle, potentially leading to cell cycle arrest and apoptosis .

Result of Action

Similar compounds have been shown to have significant inhibitory activity against certain cell lines .

Future Directions

The future directions for this compound could involve further exploration of its potential as a Janus Kinase inhibitor. Additionally, modifications to its structure could be explored to improve its selectivity for isoform δ, potentially making it a selective PI3K δ inhibitor.